ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate

• IUPAC Name: ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-1,2,4-triazol-1-yl]acetate
• InChI: InChI=1S/C19H19N3O4/c1-3-25-18(23)13-21-19(24)22(14(2)20-21)15-9-11-17(12-10-15)26-16-7-5-4-6-8-16/h4-12H,3,13H2,1-2H3
• InChI Key: SRPSBGZWBFCHMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)N(C(=N1)C)C2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol
• CAS No.: 860789-24-8

Description

Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Structural Analysis :

  • Research conducted by Lavergne, Viallefont, and Daunis (1975) focused on the chemical reactions and synthesis of compounds related to ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate. They studied the condensation reactions of similar triazine derivatives and ethyl acetoacetate, leading to the formation of various bicyclic products (Lavergne, Viallefont, & Daunis, 1975).
  • Ahmed et al. (2013) explored the structural properties of a similar compound, providing insights into the molecular structure and hydrogen bonding patterns, which are crucial for understanding the reactivity and potential applications of such compounds (Ahmed, Yasin, Tahir, Hafeez, & Aziz, 2013).

• Antimicrobial Activity :

  • A study by Fandaklı et al. (2012) examined the antimicrobial activity of triazole derivatives, including compounds structurally similar to this compound. They found that certain derivatives showed promising antimicrobial properties, indicating potential applications in medicinal chemistry (Fandaklı, Başoğlu, Bektaş, Yolal, Demirbaş, & Karaoglu, 2012).
  • Ünver et al. (2008) synthesized and evaluated novel triazole derivatives for their antimicrobial properties. Their findings suggest that these compounds, including those similar to the compound , can serve as potential antimicrobial agents (Ünver, Düğdü, Sancak, & Er, 2008).

• Synthesis for Agricultural Applications :

  • Jian-Guo Fan et al. (2015) described an improved synthetic method for carfentrazone-ethyl, a herbicide, starting from a triazole derivative similar to this compound. This showcases the relevance of such compounds in developing efficient agricultural chemicals (Jian-Guo Fan, Yu, Fu, Liu, He, & Zhu, 2015).